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Cat. No.: B3417381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

decomposition profile of TINUVIN®-1130, a widely utilized liquid benzotriazole UV absorber.

Understanding the thermal characteristics of this light stabilizer is critical for its effective

application in various formulations, ensuring stability during processing and end-use.

Thermal Decomposition Profile
TINUVIN®-1130 is characterized by its high thermal stability, a crucial attribute for applications

involving elevated processing temperatures.[1][2][3][4] The thermal decomposition of

TINUVIN®-1130 generally initiates at temperatures above 250 °C.[5]

Quantitative Thermal Analysis Data
While a detailed, publicly available thermogravimetric analysis (TGA) curve for TINUVIN®-1130

is limited, the available data from safety data sheets and technical literature provides a strong

indication of its thermal robustness. The following table summarizes the key thermal

decomposition data for TINUVIN®-1130.

Thermal Parameter Value Reference

Thermal Decomposition > 250 °C [5]
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It is important to note that the exact decomposition profile can be influenced by the

experimental conditions of the thermogravimetric analysis, such as the heating rate and the

surrounding atmosphere.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
While specific experimental protocols for TINUVIN®-1130 are not extensively published, a

general methodology for conducting TGA on liquid chemical substances can be outlined as

follows. This protocol is designed to determine the thermal stability and decomposition

characteristics of a sample.

Objective: To determine the temperature at which TINUVIN®-1130 begins to decompose and to

characterize its weight loss as a function of temperature.

Apparatus:

Thermogravimetric Analyzer (TGA)

Analytical balance

Sample pans (typically aluminum or platinum)

Inert gas supply (e.g., Nitrogen)

Oxidative gas supply (e.g., Air or Oxygen)

Procedure:

Sample Preparation: An accurately weighed sample of TINUVIN®-1130 (typically 5-10 mg) is

placed into a clean, tared TGA sample pan.

Instrument Setup: The TGA instrument is calibrated according to the manufacturer's

instructions. The desired atmosphere (e.g., nitrogen for inert conditions or air for oxidative

conditions) is set at a constant flow rate (e.g., 20-50 mL/min).
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Thermal Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600 °C) at a controlled, linear heating rate (e.g., 10 °C/min).

Data Acquisition: The weight of the sample is continuously monitored and recorded as a

function of temperature.

Data Analysis: The resulting TGA curve (weight % vs. temperature) is analyzed to determine

key thermal events, including the onset temperature of decomposition, the peak

decomposition temperature (from the derivative of the TGA curve, DTG), and the percentage

of weight loss at various temperatures.

Visualization of Thermal Analysis Workflow
The following diagram illustrates a typical workflow for the thermal analysis of a liquid UV

absorber like TINUVIN®-1130.
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Caption: Workflow for Thermogravimetric Analysis of TINUVIN-1130.
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This structured approach ensures reproducible and accurate characterization of the thermal

properties of TINUVIN®-1130, providing essential data for its successful implementation in

various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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